Adynerigenin β-neritrioside
Adynerigenin β-neritrioside
Brand Name:
Vulcanchem
CAS No.:
88721-09-9
VCID:
VC0138162
InChI:
InChI=1S/C42H64O17/c1-19-36(58-38-35(50)33(48)31(46)26(57-38)18-53-37-34(49)32(47)30(45)25(16-43)56-37)24(51-4)15-29(54-19)55-22-6-9-39(2)21(14-22)5-11-41-27(39)8-10-40(3)23(7-12-42(40,41)59-41)20-13-28(44)52-17-20/h13,19,21-27,29-38,43,45-50H,5-12,14-18H2,1-4H3/t19-,21-,22+,23-,24-,25-,26-,27-,29+,30-,31-,32+,33+,34-,35-,36+,37-,38+,39+,40-,41+,42-/m1/s1
SMILES:
CC1C(C(CC(O1)OC2CCC3(C(C2)CCC45C3CCC6(C4(O5)CCC6C7=CC(=O)OC7)C)C)OC)OC8C(C(C(C(O8)COC9C(C(C(C(O9)CO)O)O)O)O)O)O
Molecular Formula:
C42H64O17
Molecular Weight:
840.957
Adynerigenin β-neritrioside
CAS No.: 88721-09-9
Reference Standards
VCID: VC0138162
Molecular Formula: C42H64O17
Molecular Weight: 840.957
CAS No. | 88721-09-9 |
---|---|
Product Name | Adynerigenin β-neritrioside |
Molecular Formula | C42H64O17 |
Molecular Weight | 840.957 |
Standard InChI | InChI=1S/C42H64O17/c1-19-36(58-38-35(50)33(48)31(46)26(57-38)18-53-37-34(49)32(47)30(45)25(16-43)56-37)24(51-4)15-29(54-19)55-22-6-9-39(2)21(14-22)5-11-41-27(39)8-10-40(3)23(7-12-42(40,41)59-41)20-13-28(44)52-17-20/h13,19,21-27,29-38,43,45-50H,5-12,14-18H2,1-4H3/t19-,21-,22+,23-,24-,25-,26-,27-,29+,30-,31-,32+,33+,34-,35-,36+,37-,38+,39+,40-,41+,42-/m1/s1 |
Standard InChIKey | FHDXJOXIIORNFS-HRQGBTQPSA-N |
SMILES | CC1C(C(CC(O1)OC2CCC3(C(C2)CCC45C3CCC6(C4(O5)CCC6C7=CC(=O)OC7)C)C)OC)OC8C(C(C(C(O8)COC9C(C(C(C(O9)CO)O)O)O)O)O)O |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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